Cas no 115419-76-6 (Pyrimidine, 4-butyl-2,6-dichloro-)

• Product Name: Pyrimidine, 4-butyl-2,6-dichloro-
• CAS No: 115419-76-6
• MF: C₈H₁₀Cl₂N₂
• MW: 205.084399700165
• CID: 1204471
• PubChem ID: 14117945
• Update Time: 2025-06-26

Pyrimidine, 4-butyl-2,6-dichloro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-butyl-2,6-dichloro-
• EN300-362436
• SCHEMBL5672228
• 4-butyl-2,6-dichloropyrimidine
• 115419-76-6
• FIVYBYUOGFJQML-UHFFFAOYSA-N
• DB-084445
• 6-butyl-2,4-dichloropyrimidine

• Inchi： 1S/C8H10Cl2N2/c1-2-3-4-6-5-7(9)12-8(10)11-6/h5H,2-4H2,1H3
• InChI Key： FIVYBYUOGFJQML-UHFFFAOYSA-N
• SMILES： ClC1=CC(CCCC)=NC(=N1)Cl

Computed Properties

• Exact Mass: 204.0223
• Monoisotopic Mass: 204.0221037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Additional information on Pyrimidine, 4-butyl-2,6-dichloro-

Pyrimidine, 4-butyl-2,6-dichloro (CAS No. 115419-76-6): A Key Intermediate in Modern Pharmaceutical Synthesis

Pyrimidine derivatives have long been recognized as pivotal scaffolds in the pharmaceutical industry, owing to their structural versatility and biological significance. Among these derivatives, Pyrimidine, 4-butyl-2,6-dichloro (CAS No. 115419-76-6) stands out as a crucial intermediate with applications spanning across drug discovery, agrochemical development, and material science. This compound, characterized by its 4-butyl-2,6-dichloro substituents, exhibits unique chemical properties that make it indispensable in synthesizing a variety of pharmacologically active molecules.

The chemical structure of Pyrimidine, 4-butyl-2,6-dichloro features a pyrimidine core substituted with two chlorine atoms at the 2 and 6 positions, and a butyl group at the 4 position. This arrangement imparts distinct reactivity patterns, making it an excellent precursor for further functionalization. The presence of chlorine atoms enhances electrophilic aromatic substitution reactions, while the butyl group introduces steric hindrance and potential hydrophobic interactions, which are critical in designing drug-like molecules with optimized pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the development of nucleoside analogs and antiviral agents derived from pyrimidine scaffolds. Pyrimidine, 4-butyl-2,6-dichloro has emerged as a preferred building block in this domain due to its ability to undergo selective modifications at multiple sites. For instance, the chlorine substituents can be displaced by various nucleophiles under controlled conditions, allowing for the introduction of heterocyclic rings or other pharmacophores. This flexibility has enabled researchers to design novel compounds with enhanced binding affinity and reduced toxicity.

One of the most compelling applications of Pyrimidine, 4-butyl-2,6-dichloro is in the synthesis of antiviral drugs targeting RNA viruses. The pyrimidine core is structurally analogous to natural nucleobases found in RNA and DNA, making it an ideal candidate for mimicking these biomolecules. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects against viruses such as influenza and hepatitis C by interfering with viral replication mechanisms. The 4-butyl group plays a particularly crucial role in stabilizing the compound’s conformation in solution, thereby enhancing its bioavailability and therapeutic efficacy.

The agrochemical sector has also benefited from the versatility of Pyrimidine, 4-butyl-2,6-dichloro. Its structural motif is frequently incorporated into herbicides and fungicides due to its ability to disrupt essential enzymatic pathways in plants and fungi. For example, certain analogs of this compound have shown promising activity against resistant weed species by inhibiting key biosynthetic pathways involved in chlorophyll production or amino acid metabolism. The dichloro substitution pattern further enhances the lipophilicity of these derivatives, facilitating their absorption and translocation within plant tissues.

From a synthetic chemistry perspective, Pyrimidine, 4-butyl-2,6-dichloro serves as a versatile platform for exploring novel reaction pathways and methodologies. The compound’s reactivity profile has been leveraged in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex heterocyclic frameworks. These reactions often require precise control over reaction conditions to achieve high yields and selectivity. The presence of both chlorine atoms and the butyl group provides multiple handles for functionalization via palladium-catalyzed transformations.

The growing interest in green chemistry has prompted researchers to develop more sustainable synthetic routes for Pyrimidine derivatives. Recent advances have focused on reducing solvent usage and minimizing waste generation through catalytic methods that employ recyclable ligands or heterogeneous catalysts. For instance, microwave-assisted synthesis has been employed to accelerate the formation of Pyrimidine derivatives from Pyrimidine precursors under milder conditions compared to traditional thermal methods.

Another emerging trend is the use of computational chemistry techniques to predict the reactivity and properties of Pyrimidine-based compounds before experimental synthesis. Molecular modeling studies have revealed that slight modifications in the substitution pattern can significantly alter the electronic distribution and binding affinity of these molecules. This approach has not only expedited drug discovery pipelines but also allowed for rational design of compounds with improved pharmacological profiles.

The role of Pyrimidine derivatives continues to expand with advancements in biotechnology and medicinal chemistry. Ongoing research is exploring their potential applications in areas such as photodynamic therapy (PDT) and targeted drug delivery systems. For instance, certain pyrimidine analogs have been shown to act as photosensitizers when activated by light sources like lasers or LEDs. The 4-butyl-2,6-dichloro moiety can be further functionalized to incorporate imaging agents or targeting ligands that enhance tumor-specific accumulation.

In conclusion,Pyrimidine, 4-butyl-2,6-dichloro (CAS No. 115419-76-6) is a multifaceted intermediate with far-reaching implications across multiple scientific disciplines. Its unique structural features enable diverse applications ranging from antiviral drugs to sustainable agrochemicals while serving as a cornerstone for innovative synthetic methodologies. As research progresses into novel therapeutic agents derived from pyrimidine scaffolds,this compound will undoubtedly continue to play a pivotal role in shaping future advancements.